Cas no 2228281-41-0 (2-(6-chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(6-chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2228281-41-0
• MF: C₈H₉Cl₂NO₃S
• MW: 270.132959127426
• CID: 6493955
• PubChem ID: 165973606
• Update Time: 2025-05-20

2-(6-chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride
• 2228281-41-0
• EN300-2002666

• Inchi： 1S/C8H9Cl2NO3S/c1-14-8-6(2-3-7(9)11-8)4-5-15(10,12)13/h2-3H,4-5H2,1H3
• InChI Key： NQVMNWKGLQAUHN-UHFFFAOYSA-N
• SMILES： ClS(CCC1=CC=C(N=C1OC)Cl)(=O)=O

Computed Properties

• Exact Mass: 268.9680197g/mol
• Monoisotopic Mass: 268.9680197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(6-chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride

Introduction to 2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228281-41-0)

2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride, with the CAS number 2228281-41-0, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and a sulfonyl chloride functional group. These characteristics make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The chemical structure of 2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride consists of a 6-chloro-2-methoxypyridine moiety attached to an ethanesulfonyl chloride group. The presence of the chloro and methoxy substituents on the pyridine ring imparts specific electronic and steric properties, which can influence the compound's reactivity and biological activity. The sulfonyl chloride functional group is highly reactive and can readily undergo nucleophilic substitution reactions, making it a valuable intermediate in synthetic pathways.

In recent years, there has been a growing interest in the use of 2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride as a building block for the synthesis of biologically active molecules. Research studies have demonstrated its potential in the development of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based compounds derived from 2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride, which exhibited potent antitumor activity against several cancer cell lines.

The reactivity of the sulfonyl chloride group in 2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride has also been exploited in the synthesis of sulfonamide derivatives. Sulfonamides are an important class of compounds with a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. A recent study in the Tetrahedron Letters described a novel synthetic route to sulfonamide derivatives using 2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride as a key intermediate. The resulting compounds showed promising activity against Gram-positive and Gram-negative bacteria.

Beyond its applications in pharmaceutical research, 2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride has also found utility in the field of agrochemicals. Pyridine-based compounds are known for their herbicidal and insecticidal properties, and the unique structure of 2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride makes it an attractive candidate for the development of new agrochemical products. A study published in the Pest Management Science journal reported the synthesis and evaluation of several pyridine-based herbicides derived from this compound, which demonstrated excellent efficacy against various weed species.

The synthesis of 2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by sulfonation steps. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems that minimize waste generation.

In conclusion, 2-(6-Chloro-2-methoxypyridin-3-yl)ethane-1-sulfonyl chloride (CAS No. 2228281-41-0) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique structural features and reactivity make it an important intermediate for the synthesis of biologically active molecules with potential therapeutic and agricultural benefits. Ongoing research continues to explore new avenues for its utilization, further highlighting its significance in modern chemistry.